Cas no 69809-22-9 (Agarotetrol)

• Product Name: Agarotetrol
• CAS No: 69809-22-9
• MF: C₁₇H₁₈O₆
• MW: 318.3212
• CID: 2070298
• PubChem ID: 13606036
• Update Time: 2025-06-29

Agarotetrol Chemical and Physical Properties

Names and Identifiers

• Agarotetrol
• (5S,6R,7R,8S)-5,6,7,8-Tetrahydro-5,6,7,8-tetrahydroxy-2-(2-phenylethyl)-4H-1-benzopyran-4-one
• Agarotetrol (AHl)
• 2-(2-phenylethyl)-5,6,7,8-tetrahydroxy-5,6,7,8-tetrahydrochromone
• 5,6,7,8-Tetrahydroxy-2-(2-phenylethyl)-5,6,7,8-tetrahydrochromen-4-one
• (5S,6R,7R,8S)-5,6,7,8-tetrahydroxy-2-(2-phenylethyl)-5,6,7,8-tetrahydrochromen-4-one
• s3263
• (5S)-5,6,7,8-Tetrahydro-5alpha,6beta,7beta,8alpha-tetrahydroxy-2-(2-phenylethyl)-4H-1-benzopyran-4-one
• (5s,6r,7r,8s)-5,6,7,8-tetrahydroxy 2-(2-phenylethyl)-5,6,7,8-tetrahydro-4h-chromen-4-one
• AC-34099
• AKOS030573564
• 69809-22-9
• (5S,6R,7R,8S)-5,6,7,8-Tetrahydroxy-2-phenethyl-5,6,7,8-tetrahydro-4H-chromen-4-one
• CHEBI:189508
• Agarotetrol(AHl)
• HY-N1468
• MS-24698
• CS-0016961
• DA-70635

• Inchi： 1S/C17H18O6/c18-11-8-10(7-6-9-4-2-1-3-5-9)23-17-12(11)13(19)14(20)15(21)16(17)22/h1-5,8,13-16,19-22H,6-7H2/t13-,14+,15+,16-/m0/s1
• InChI Key： CWMIROLCTHMEEO-JJXSEGSLSA-N
• SMILES： O1C(C([H])([H])C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])C(C2=C1[C@]([H])([C@@]([H])([C@@]([H])([C@@]2([H])O[H])O[H])O[H])O[H])=O

Computed Properties

• Exact Mass: 318.11033829 g/mol
• Monoisotopic Mass: 318.11033829 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 318.32
• XLogP3: -0.8
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Powder
• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 581.3±50.0 °C at 760 mmHg
• Flash Point: 216.5±23.6 °C
• Solubility: Slightly soluble (1.5 g/l) (25 º C),

Agarotetrol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives